Cas no 1207002-10-5 (4-(4-cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine)

4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with a cyclopentanecarbonylpiperazine moiety and a pyrazole group. This structure imparts potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of both piperazine and pyrazole functionalities enhances its binding affinity and selectivity toward target proteins. Its synthetic versatility allows for further derivatization, making it valuable for structure-activity relationship studies. The compound’s balanced lipophilicity and hydrogen-bonding capacity suggest favorable pharmacokinetic properties. It is suitable for research applications in drug discovery, particularly in the development of small-molecule therapeutics targeting signaling pathways.
4-(4-cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine structure
1207002-10-5 structure
Product Name:4-(4-cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine
CAS No:1207002-10-5
MF:C17H22N6O
MW:326.396182537079
CID:6237342
PubChem ID:45502403
Update Time:2025-06-08

4-(4-cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine
    • VU0647136-1
    • cyclopentyl-[4-(6-pyrazol-1-ylpyrimidin-4-yl)piperazin-1-yl]methanone
    • (4-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)(cyclopentyl)methanone
    • F5558-0162
    • AKOS024513494
    • 1207002-10-5
    • Inchi: 1S/C17H22N6O/c24-17(14-4-1-2-5-14)22-10-8-21(9-11-22)15-12-16(19-13-18-15)23-7-3-6-20-23/h3,6-7,12-14H,1-2,4-5,8-11H2
    • InChI Key: AHRRNPYHQHNGLQ-UHFFFAOYSA-N
    • SMILES: O=C(C1CCCC1)N1CCN(C2C=C(N3C=CC=N3)N=CN=2)CC1

Computed Properties

  • Exact Mass: 326.18550935g/mol
  • Monoisotopic Mass: 326.18550935g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.2Ų

4-(4-cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine Pricemore >>

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Additional information on 4-(4-cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine

Introduction to 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine (CAS No. 1207002-10-5)

4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine, also known by its CAS number 1207002-10-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrimidine family, characterized by its unique structural features and potential biological activities. The compound's structure includes a pyrimidine core, a piperazine ring, and a cyclopentanecarbonyl group, which collectively contribute to its pharmacological properties.

The pyrimidine core is a fundamental building block in many biologically active molecules, including nucleotides and nucleosides. In the context of 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine, the pyrimidine ring serves as a scaffold that can be functionalized to enhance its binding affinity and selectivity for specific biological targets. The piperazine ring, on the other hand, is known for its ability to improve the solubility and permeability of compounds, making it a valuable moiety in drug design. The cyclopentanecarbonyl group adds further complexity to the molecule, potentially influencing its pharmacokinetic properties and metabolic stability.

Recent studies have explored the potential therapeutic applications of 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine in various disease models. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. Preliminary data suggest that 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine may exhibit similar properties, making it a promising candidate for further investigation in this field.

In addition to its potential as an SSRI, 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine has also shown promise in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neuronal function. Research has indicated that compounds with antioxidant and anti-inflammatory properties may help mitigate the progression of these diseases. The unique structure of 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine suggests that it may possess such properties, warranting further exploration.

The pharmacokinetic profile of 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine is another critical aspect of its evaluation as a potential therapeutic agent. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability, which are essential characteristics for a drug candidate. These properties suggest that 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine could be administered orally, providing a convenient route of administration for patients.

To further understand the biological activity of 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine, researchers have conducted extensive in vitro and in vivo studies. In vitro assays have demonstrated that the compound can effectively bind to specific receptors involved in neurotransmission and neuroprotection. In vivo studies using animal models have also shown promising results, with the compound exhibiting significant efficacy in reducing symptoms associated with depression and anxiety.

The safety profile of 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-yl)pyrimidine is another important consideration in its development as a therapeutic agent. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support the continued evaluation of 4-(4-Cyclopentanecarbonylpiperazin-1-yl)-6-(1H-pyrazol-1-y l)pyrimidine in clinical trials.

In conclusion, 4-(4-Cyclopentanecarbonylpiperazin - 3 - yl - 6 - ( 3 H - pyrazol - 3 - yl ) pyrimidine (CAS No. 3 207002 - 3 0 - 5) represents an exciting new frontier in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation in various therapeutic areas, including mental health disorders and neurodegenerative diseases. As research continues to advance, it is anticipated that this compound will play a significant role in the development of novel treatments for these conditions.

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